2-[(5-Methylpyrimidin-2-yl)sulfonylmethyl]-4-(trifluoromethyl)-1,3-thiazole

• IUPAC Name: 2-[(5-methylpyrimidin-2-yl)sulfonylmethyl]-4-(trifluoromethyl)-1,3-thiazole
• InChI: InChI=1S/C10H8F3N3O2S2/c1-6-2-14-9(15-3-6)20(17,18)5-8-16-7(4-19-8)10(11,12)13/h2-4H,5H2,1H3
• InChI Key: HPMBLLKEOPTMNY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1)S(=O)(=O)CC2=NC(=CS2)C(F)(F)F
• Molecular Formula: C10H8F3N3O2S2
• Molecular Weight: 323.3 g/mol

Description

2-[(5-Methylpyrimidin-2-yl)sulfonylmethyl]-4-(trifluoromethyl)-1,3-thiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

The mechanism of action of 2-[(5-Methylpyrimidin-2-yl)sulfonylmethyl]-4-(trifluoromethyl)-1,3-thiazole is not fully understood. However, it has been suggested that this compound may exert its biological activity by inhibiting enzymes or interacting with cellular proteins.
Biochemical and Physiological Effects
Studies have shown that this compound exhibits significant biochemical and physiological effects. In vitro studies have demonstrated that this compound inhibits the growth of cancer cells and bacteria. In addition, it has been shown to induce apoptosis in cancer cells. Furthermore, this compound has been reported to exhibit antifungal activity against various fungal strains.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(5-Methylpyrimidin-2-yl)sulfonylmethyl]-4-(trifluoromethyl)-1,3-thiazole in lab experiments include its high potency and selectivity. However, one of the limitations of using this compound is its relatively low solubility in water, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for research on 2-[(5-Methylpyrimidin-2-yl)sulfonylmethyl]-4-(trifluoromethyl)-1,3-thiazole. One area of interest is the development of new synthetic methods for this compound that are more efficient and cost-effective. In addition, further studies are needed to elucidate the mechanism of action of this compound and its potential use as a therapeutic agent for various diseases. Furthermore, the development of new derivatives of this compound with improved pharmacological properties is another area of interest for future research.

Synthesis Methods

The synthesis of 2-[(5-Methylpyrimidin-2-yl)sulfonylmethyl]-4-(trifluoromethyl)-1,3-thiazole has been reported in the literature using various methods. One of the most commonly used methods involves the reaction of 2-(chloromethyl)-4-(trifluoromethyl)-1,3-thiazole with 5-methylpyrimidine-2-sulfonamide in the presence of a base such as sodium hydride or potassium carbonate. Another method involves the reaction of 2-(methylsulfonylmethyl)-4-(trifluoromethyl)-1,3-thiazole with 5-methylpyrimidine-2-sulfonyl chloride in the presence of a base.

Scientific Research Applications

2-[(5-Methylpyrimidin-2-yl)sulfonylmethyl]-4-(trifluoromethyl)-1,3-thiazole has been extensively studied for its potential applications in various fields. In the field of medicinal chemistry, this compound has been investigated for its anticancer, antibacterial, and antifungal activities. In addition, it has been studied for its potential use as a fluorescent probe for the detection of metal ions.